Cas no 1038577-25-1 (1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID)

• Product Name: 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID
• CAS No: 1038577-25-1
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• MDL: MFCD05174525
• CID: 4559631
• Update Time: 2025-05-20

1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-2-carboxypiperidine
• 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID
• 1-[(2-fluorophenyl)methyl]piperidine-2-carboxylic Acid
• 2-Piperidinecarboxylic acid, 1-[(2-fluorophenyl)methyl]-

• MDL： MFCD05174525
• Inchi： 1S/C13H16FNO2/c14-11-6-2-1-5-10(11)9-15-8-4-3-7-12(15)13(16)17/h1-2,5-6,12H,3-4,7-9H2,(H,16,17)
• InChI Key： ZFWBRKWMVFIPDB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)CCCCC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID

1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID (CAS No. 1038577-25-1)

1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID, also known by its CAS registry number 1038577-25-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development. The structure of this compound features a piperidine ring substituted with a fluorophenylmethyl group at the 1-position and a carboxylic acid group at the 2-position. These structural elements contribute to its unique chemical properties and biological activity.

The synthesis of 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation. The fluorophenylmethyl group is introduced via a Friedel-Crafts alkylation reaction, while the carboxylic acid functionality is typically obtained through oxidation of an alcohol or an amine intermediate. The stereochemistry of the molecule is crucial, as the configuration at the piperidine ring can significantly influence its pharmacokinetic properties.

Recent studies have highlighted the potential of 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID as a lead compound in the development of novel therapeutics. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a study published in Nature Communications demonstrated that this compound exhibits potent activity against certain subtypes of serotonin receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its pharmacological applications, 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID has also been investigated for its role in chemical synthesis as an intermediate in the production of more complex molecules. Its versatility as both a building block and a bioactive agent underscores its importance in modern organic chemistry.

The chemical stability of 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID has been thoroughly examined under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong alkaline conditions. This information is critical for its storage and handling in laboratory settings.

In conclusion, 1-[(2-FLUOROPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its potential as a drug candidate and its utility in chemical synthesis make it an invaluable compound in both academic and industrial settings. As research progresses, further insights into its biological mechanisms and therapeutic applications are expected to emerge, solidifying its role in the advancement of medical science.